methyl 3-(benzo[d]thiazol-2-yl)-2-isobutyramido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: methyl 3-(1,3-benzothiazol-2-yl)-2-(2-methylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C20H21N3O3S2/c1-11(2)17(24)22-19-16(18-21-13-6-4-5-7-14(13)27-18)12-8-9-23(20(25)26-3)10-15(12)28-19/h4-7,11H,8-10H2,1-3H3,(H,22,24)
• InChI Key: WWFDDYXYZVKLBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C2=C(S1)CN(CC2)C(=O)OC)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

Benzo[d]thiazol-2-yl is a part of a class of compounds known as thiazoles. Thiazoles are heterocyclic compounds with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. They are found in many biologically active compounds, such as antimicrobial drug sulfathiazole, antiretroviral drug Ritonavir, antifungal drug Abafungin, and antineoplastic drug Tiazofurin.

Synthesis Analysis

Thiazole derivatives can be synthesized using a variety of methods. One common method involves a one-pot C–C and C–N bond-forming strategy from the reaction of a hydroxyquinolinone, an aminobenzothiazole, and aromatic aldehydes in aqueous solvent without using any metal catalyst.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The thiazole ring can undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anti-inflammatory Drugs

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Synthesis of Novel Derivatives

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Antitumor Activity

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Anti-Infective Agents

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Future Directions

Thiazole derivatives continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and development of new thiazole derivatives with improved efficacy and lesser side effects.